8-Fluoro-6-azaspiro[3.4]octane-8-carboxylic acid hcl
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
8-Fluoro-6-azaspiro[3.4]octane-8-carboxylic acid hydrochloride (CAS Number: 2137577-93-4) is a chemical compound with a molecular weight of 209.65 . It is typically stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H12FNO2.ClH/c9-8(6(11)12)5-10-4-7(8)2-1-3-7;/h10H,1-5H2,(H,11,12);1H . This code represents the compound’s molecular structure.Physical and Chemical Properties Analysis
As mentioned earlier, this compound is a powder and is typically stored at room temperature .Scientific Research Applications
Radiosynthesis for PET Imaging
The compound has been utilized in the efficient microwave-assisted direct radiosynthesis of selective dopamine transporter ligands, such as [(18)F]PR04.MZ and [(18)F]LBT999, derived from cocaine. These compounds, labeled with fluorine-18, serve as selective dopamine reuptake inhibitors and are used for quantitative molecular imaging via positron emission tomography (PET), showcasing the compound's relevance in neuroimaging and the study of neurological disorders (Riss & Roesch, 2009).
Corrosion Inhibition
Research has explored the use of spirocyclopropane derivatives, including compounds structurally related to 8-Fluoro-6-azaspiro[3.4]octane-8-carboxylic acid hcl, for corrosion inhibition in mild steel within acidic environments. These studies highlight the compound's potential application in protecting industrial materials, focusing on green and environmentally friendly substances for chemistry and technology-related fields (Chafiq et al., 2020).
Conformationally Constrained Dipeptide Isosteres
The compound has also been studied in the synthesis and reactivity of bicycles derived from tartaric acid and α-amino acids. It is described as a novel class of conformationally constrained dipeptide isosteres, offering insights into its potential in developing peptidomimetics for therapeutic applications (Guarna et al., 1999).
Fluorotelomer Alcohol Biotransformation
The microbial transformation of fluorotelomer alcohols to perfluorocarboxylic acids has been studied, with this compound being a relevant compound. This research is significant in understanding the environmental fate and transformation of fluorotelomer compounds, indicating its application in environmental chemistry and microbiology (Liu et al., 2007).
Safety and Hazards
The compound has been labeled with the GHS07 pictogram and has the signal word “Warning”. The hazard statements include H315, H319, and H335 . These codes represent specific hazards related to the compound. For example, H315 means it causes skin irritation, H319 means it causes serious eye irritation, and H335 means it may cause respiratory irritation .
Properties
IUPAC Name |
8-fluoro-6-azaspiro[3.4]octane-8-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12FNO2.ClH/c9-8(6(11)12)5-10-4-7(8)2-1-3-7;/h10H,1-5H2,(H,11,12);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVUOCSBGKKMYNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(C1)CNCC2(C(=O)O)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.